Accurate measurement of the net charge on nanoparticles is critical in research and practical applications. We proposed a method for accurately measuring charge through thermally and harmonically driven motion signals. Our direct-charge-calculation method achieves accuracies of better than 5% at thermal equilibrium pressures of more than 10 mbar and approximately 20% for pressures as low as 3 mbar. This method can improve the measurement accuracy for mass and density through iterations and provide a direction for non-contact characterization of atmosphere and space dust.

We present an effective protocol for extracting localization energy from WSe2 monolayers, based on temperature-dependent spectral variation of photoluminescence (PL), and observe time-sequential changes over a long period of time. We found that even freshly exfoliated WSe2 exhibits deviation from the Varshni formula upon exposure to air, while the temperature-dependent PL lineshapes of h-BN encapsulated WSe2 match well with delocalized features for as long as two years of the aging period. Our findings support the prospect of h-BN encapsulation for monoatomic transition metal dichalcogenides to meet the longevity condition, which is a prerequisite for practical components in the electronics industry.

Thermal conductivities (κ) above 300 K are presented for a series of RAlO3 perovskites, R 2Ti2O7 pyrochlores, and R 3Al5O12 garnets, where R is a rare earth. We find unusual temperature dependence and suppression of κ in PrAlO3, Tb2Ti2O7, and Dy3Al5O12, which arise from interactions between the lattice phonons and electronic energy levels of R ions. These results indicate that proper consideration of electron-lattice coupling is necessary in assessing the high-temperature κ of R-based oxides, which are widely being examined for applications to thermal barrier coatings.

In this paper, an analytical design method for reflective polarization conversion metasurface (RPCM) is proposed. Specifically, two transmission-line models corresponding to two orthogonal incident electric fields are established, and the equivalent parallel impedance of the periodic dipole array is calculated by the variational method. Thereby, the polarization conversion coefficient of the metasurface is analytically related to the geometrical parameters of the periodic dipole array. Two RPCMs with different operation frequencies are theoretically designed, whose results agree well with the software simulation. Thus, the method provides an analytical approach to synthesize the polarization conversion metasurface, greatly facilitating the design and giving insight into the physical mechanism.

We report a large modulation of spin pumping using temperature-induced magnetic phase transitions in c-axis oriented single crystalline dysprosium (Dy). From the temperature variation of the magnetic susceptibility, transitions from paramagnetic (PM) to ferromagnetic (FM) phases via antiferromagnetic (AFM) phase are clearly observed in the Dy. Unlike polycrystalline Dy, the spin pumping of both PM- and AFM-Dy are strongly suppressed owing to the increased non-dissipative backflow of spin current by the long-range spin transport, although two orders of magnitude difference exist between FM- and AFM-phases.

The activation energy of radical addition to polycyclic aromatic carbons consisting of only six-membered rings decreases with increasing curvature. In this study, the position of monohydrogenation in carbon nanotubes containing five- and six-membered carbon rings was investigated through density functional theory calculations. The activation energies of the monohydrogenation of carbon at the intersection of three six-membered rings were 2.0–2.8 kcal mol−1, and those of carbon-containing one five-membered ring were close to zero. Bonding sites involving a five-membered ring were found to have lower deformation energies for becoming sp3-like, and induced stronger interactions with hydrogen atoms.

One-time readout temporal ghost imaging is attempted by utilizing optoelectronic devices that are not originally intended for signal photon detection purposes and as such slow by design. A visible light-emitting diode having a response time τ = 0.036 ms and a solar cell with τ = 3.1 ms are used to retrieve a rectangular pulse train, which is otherwise rounded with significant overlapping, in the image of a temporal mask simply by capturing data once at a selected single time pixel followed by division. Appropriate quality metrics and effective operation duration are discussed.

We demonstrate high-performance 10 × 10 μm2 InGaN amber micro-size LEDs (μLEDs). At 15 A cm−2, the InGaN μLEDs show a single emission peak located at 601 nm. The peak external quantum efficiency (EQE) and wall-plug efficiency are 5.5% and 3.2%, respectively. Compared to the 100 × 100 μm2 μLEDs, the 10 × 10 μm2 InGaN red μLEDs maintain a similar EQE value with the same efficiency droop. These results point out that InGaN materials are much more promising for higher efficiency than the common AlInGaP materials for the ultra-small size red μLEDs required by augmented reality and virtual reality displays.

While high-reflectivity end faces have been used as resonant cavities to achieve low-threshold lasing in various micro-nano structures of all-inorganic perovskites, the specific influence of the natural surface cavity of a sample on its optical properties has rarely been reported. Herein, we systematically investigate the effect of interference effect induced by the surface cavity of wedge-shaped microplates on their optical properties. The competition between interference and re-absorption effects causes oscillation shifts in the fluorescence spectrum and the formation of interference fringes. Variations in the microplate’s thickness have a considerable impact on the interference effect, modifying the sample’s optical properties.

The defect generation and recovery are studied in a high-k HfO2/SiO2/Si stack for MOSFETs, at each fabrication step. The stack is fabricated in a well-established manner, via chemical oxidation for a SiO2 interfacial layer and atomic layer deposition for a HfO2 layer, followed by post-deposition annealing (PDA), O2 plasma treatment, and forming gas annealing (FGA). Throughout the fabrication, the carrier lifetime is measured for monitoring the defects in the stack. The measurements indicate that the defects are generated by the HfO2/SiO2 stack formation as well as PDA and O2 plasma treatment, whereas those defects are mostly recovered by FGA.